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Compound of Interest

Compound Name: 3-(Thiophen-2-yl)propan-1-ol

Cat. No.: B100783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Thiophen-2-yl)propan-1-ol is a sulfur-containing heterocyclic organic compound. The

thiophene ring is a common scaffold in medicinal chemistry, and its derivatives have shown a

wide range of biological activities.[1][2] This technical guide provides a comprehensive

overview of 3-(Thiophen-2-yl)propan-1-ol, including its chemical structure, properties, a

detailed experimental protocol for its synthesis, and its potential applications in drug discovery

and development.

Chemical Structure and Properties
The chemical identity and key properties of 3-(Thiophen-2-yl)propan-1-ol are summarized

below.

Structure:

Chemical and Physical Properties
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Property Value Source

CAS Number 19498-72-7 [3]

Molecular Formula C₇H₁₀OS [3]

Molecular Weight 142.22 g/mol [3]

SMILES C(CC1=CC=CS1)CO [3]

Topological Polar Surface Area 20.23 Å² [3]

logP 1.673 [3]

Hydrogen Bond Donors 1 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 3 [3]

Synthesis of 3-(Thiophen-2-yl)propan-1-ol
A common and effective method for the synthesis of 3-(Thiophen-2-yl)propan-1-ol is the

reduction of its corresponding carboxylic acid, 3-(thiophen-2-yl)propanoic acid, using a strong

reducing agent such as lithium aluminum hydride (LiAlH₄).[4][5]

Experimental Protocol: Reduction of 3-(Thiophen-2-
yl)propanoic Acid
Materials:

3-(Thiophen-2-yl)propanoic acid

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dilute sulfuric acid (e.g., 10% H₂SO₄)

Anhydrous sodium sulfate (Na₂SO₄)
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Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

Setup: Assemble a dry round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a dropping funnel. Ensure all glassware is thoroughly dried to prevent the

violent reaction of LiAlH₄ with water. The entire apparatus should be under an inert

atmosphere (e.g., nitrogen or argon).

Reagent Preparation: In the round-bottom flask, prepare a suspension of a molar excess

(typically 1.5 to 2 equivalents) of lithium aluminum hydride in anhydrous diethyl ether or THF.

Addition of Carboxylic Acid: Dissolve 3-(thiophen-2-yl)propanoic acid in a minimal amount of

the same anhydrous solvent. Add this solution dropwise to the stirred suspension of LiAlH₄ at

a rate that maintains a gentle reflux.

Reaction: After the addition is complete, continue to stir the reaction mixture at room

temperature or with gentle heating for several hours to ensure the reaction goes to

completion.

Quenching: Cool the reaction mixture in an ice bath. Cautiously and slowly add water

dropwise to quench the excess LiAlH₄. This is a highly exothermic reaction that will produce

hydrogen gas, so it must be done with extreme care in a well-ventilated fume hood.

Following the water, add a 15% aqueous solution of sodium hydroxide, followed by more

water until a granular precipitate of aluminum salts is formed.
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Work-up: Filter the mixture to remove the aluminum salts and wash the precipitate with fresh

solvent. Combine the organic filtrates.

Extraction: Transfer the filtrate to a separatory funnel and wash it with dilute sulfuric acid and

then with water.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude 3-(Thiophen-2-yl)propan-1-ol can be further purified by

vacuum distillation or column chromatography.

Synthesis Workflow

3-(Thiophen-2-yl)propanoic Acid

Reduction Reaction

LiAlH4 in dry Ether/THF
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Caption: Synthesis workflow for 3-(Thiophen-2-yl)propan-1-ol.

Role in Drug Discovery and Development
While specific biological activities of 3-(Thiophen-2-yl)propan-1-ol are not extensively

documented in publicly available literature, the thiophene scaffold is a key component in

numerous pharmaceuticals. Thiophene-containing compounds exhibit a wide range of

biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer

properties.[1][2]

3-(Thiophen-2-yl)propan-1-ol serves as a valuable building block for the synthesis of more

complex molecules. Its primary alcohol functional group can be readily modified through

oxidation, esterification, or conversion to a leaving group for nucleophilic substitution, allowing

for the introduction of diverse functionalities.
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A closely related compound, (S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol, is a key

intermediate in the synthesis of the antidepressant duloxetine. This highlights the potential of

the 3-(thiophen-2-yl)propan-1-ol core structure in the development of centrally active agents.

Potential Applications in Medicinal Chemistry

Chemical Modifications

Potential Therapeutic Areas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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